Cas no 222180-25-8 (2-Thiophenecarboxylicacid, 5-(3-formylphenyl)-)

• Product Name: 2-Thiophenecarboxylicacid, 5-(3-formylphenyl)-
• CAS No: 222180-25-8
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 244340
• PubChem ID: 53423182
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 5-(3-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-(3-formylphenyl)-
• 2-(3-FORMYLPHENYL)THIOPHENE-3-CARBOXYLIC ACID
• 2,4-DICHLORO-6-CYANOPHENYLISOTHIOCYANATE
• 2,5-Di(3-formylphenyl)thiophene
• 3-(5-Carboxythiophen-2-yl)benzaldehyde
• 3-(5-Methoxycarbonylthiophen-2-yl)benzaldehyde
• 222180-25-8

• Inchi： 1S/C12H8O3S/c13-7-8-2-1-3-9(6-8)11-10(12(14)15)4-5-16-11/h1-7H,(H,14,15)
• InChI Key： ANLINMNXWUDZJH-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 232.01900
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 82.61000
• LogP: 2.92580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids